5-((4-Methoxyphenyl)amino)-2-(4-nitrophenyl)oxazole-4-carbonitrile

• IUPAC Name: 5-(4-methoxyanilino)-2-(4-nitrophenyl)-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C17H12N4O4/c1-24-14-8-4-12(5-9-14)19-17-15(10-18)20-16(25-17)11-2-6-13(7-3-11)21(22)23/h2-9,19H,1H3
• InChI Key: WOQQOWNFDCDACO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC2=C(N=C(O2)C3=CC=C(C=C3)[N+](=O)[O-])C#N
• Molecular Formula: C17H12N4O4
• Molecular Weight: 336.30 g/mol

Description

“5-(4-Methoxyphenyl)-2-{[(4-nitrophenyl)amino]methylene}-1,3-cyclohexanedione” is a chemical compound with the molecular formula C20H18N2O5. It has an average mass of 366.367 Da and a monoisotopic mass of 366.121582 Da.

Molecular Structure Analysis

The molecular structure of “5-(4-Methoxyphenyl)-2-{[(4-nitrophenyl)amino]methylene}-1,3-cyclohexanedione” consists of a cyclohexanedione ring with a methoxyphenyl group and a nitrophenylamino group attached.

Scientific Research Applications

Synthesis and Biological Activity

The compound 5-((4-Methoxyphenyl)amino)-2-(4-nitrophenyl)oxazole-4-carbonitrile and its derivatives have been synthesized and evaluated for various biological activities in scientific research. For instance, some derivatives have shown potential as inhibitors of HIV-1, highlighting their significance in antiviral research. Specifically, the synthesis of triazenopyrazole derivatives, including compounds related to the structure of interest, demonstrated moderate activity against HIV-1, suggesting their utility in developing novel antiviral agents (Larsen et al., 1999).

Antimicrobial and Anticancer Properties

Additionally, novel compounds with a similar structure have been synthesized and tested for their antimicrobial activities. Some of these compounds exhibited good or moderate activities against tested microorganisms, indicating their potential in antimicrobial therapy research (Bektaş et al., 2007). Furthermore, certain derivatives have been screened for their anticancer activity against a panel of 60 cell lines derived from various cancer types, with some compounds showing slight potency, underscoring their relevance in cancer research (Shivarama Holla et al., 2003).

Corrosion Inhibition

Research has also extended into the application of pyranopyrazole derivatives, including structurally similar compounds, as corrosion inhibitors for mild steel in acidic solutions. These studies demonstrated high corrosion inhibition efficiency, contributing to advancements in materials science and engineering (Yadav et al., 2016).